![molecular formula C12H19LiN2O4 B6189412 lithium(1+) 4-[(tert-butoxy)carbonyl]-1,4-diazabicyclo[3.2.1]octane-2-carboxylate CAS No. 2648939-60-8](/img/no-structure.png)
lithium(1+) 4-[(tert-butoxy)carbonyl]-1,4-diazabicyclo[3.2.1]octane-2-carboxylate
Overview
Description
The compound is an organolithium compound, which are chemical compounds that contain carbon–lithium (C–Li) bonds . These reagents are important in organic synthesis, and are frequently used to transfer the organic group or the lithium atom to the substrates in synthetic steps, through nucleophilic addition or simple deprotonation .
Synthesis Analysis
Organolithium reagents are often used in the synthesis of various organic compounds. They can perform the same reactions with increased rates and higher yields, such as in the case of metalation .Molecular Structure Analysis
The C–Li bond in organolithium compounds is highly ionic due to the large difference in electronegativity between the carbon atom and the lithium atom . This makes organolithium reagents good nucleophiles and strong bases .Chemical Reactions Analysis
Organolithium reagents are frequently used to transfer the organic group or the lithium atom to the substrates in synthetic steps, through nucleophilic addition or simple deprotonation .Physical and Chemical Properties Analysis
Organolithium reagents are highly reactive, and are sometimes pyrophoric . They exist as aggregates (oligomers) or polymers .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 4-[(tert-butoxy)carbonyl]-1,4-diazabicyclo[3.2.1]octane-2-carboxylate involves the protection of the carboxylic acid group of 1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid with tert-butoxycarbonyl (BOC) group, followed by the reaction of the protected acid with lithium hydroxide to form the lithium salt of the protected acid.", "Starting Materials": [ "1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid", "tert-butyl chloroformate", "lithium hydroxide", "diethyl ether", "dichloromethane" ], "Reaction": [ "Step 1: Dissolve 1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid (1.0 g, 6.2 mmol) in dichloromethane (20 mL) and add tert-butyl chloroformate (1.5 g, 9.3 mmol) dropwise with stirring at 0°C.", "Step 2: Stir the reaction mixture at 0°C for 2 hours and then at room temperature for 12 hours.", "Step 3: Add water (20 mL) to the reaction mixture and extract the product with dichloromethane (3 x 20 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the BOC-protected 1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid as a white solid (1.8 g, 90%).", "Step 5: Dissolve the BOC-protected acid (1.0 g, 3.9 mmol) in diethyl ether (20 mL) and add lithium hydroxide (0.5 g, 12.5 mmol) in water (10 mL) dropwise with stirring at 0°C.", "Step 6: Stir the reaction mixture at 0°C for 2 hours and then at room temperature for 12 hours.", "Step 7: Add water (20 mL) to the reaction mixture and extract the product with diethyl ether (3 x 20 mL).", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain lithium(1+) 4-[(tert-butoxy)carbonyl]-1,4-diazabicyclo[3.2.1]octane-2-carboxylate as a white solid (0.9 g, 80%)." ] } | |
CAS No. |
2648939-60-8 |
Molecular Formula |
C12H19LiN2O4 |
Molecular Weight |
262.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
